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molecular formula C8H10BrN B034668 3-(3-Bromopropyl)pyridine CAS No. 109839-74-9

3-(3-Bromopropyl)pyridine

Cat. No. B034668
CAS RN: 109839-74-9
M. Wt: 200.08 g/mol
InChI Key: BJTBTVNTKNDUJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05480892

Procedure details

To 17.0 g (124 moles) of 3-(3-pyridyl)-1-propanol was added 240 mL of 48% hydrobromic acid. The mixture was heated under reflux for 4 hours, and then evaporated to dryness to afford the hydrobromide salt of 3-(3-pyridyl)-1-bromopropane as an oil in quantitative yield.
Name
3-(3-pyridyl)-1-propanol
Quantity
17 g
Type
reactant
Reaction Step One
Name
hydrobromic acid
Quantity
240 mL
Type
reactant
Reaction Step One
[Compound]
Name
hydrobromide salt
Name
3-(3-pyridyl)-1-bromopropane

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH2:7][CH2:8][CH2:9]O)[CH:2]=1.[BrH:11]>>[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH2:7][CH2:8][CH2:9][Br:11])[CH:2]=1

Inputs

Step One
Name
3-(3-pyridyl)-1-propanol
Quantity
17 g
Type
reactant
Smiles
N1=CC(=CC=C1)CCCO
Name
hydrobromic acid
Quantity
240 mL
Type
reactant
Smiles
Br

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 4 hours
Duration
4 h
CUSTOM
Type
CUSTOM
Details
evaporated to dryness

Outcomes

Product
[Compound]
Name
hydrobromide salt
Type
product
Smiles
Name
3-(3-pyridyl)-1-bromopropane
Type
product
Smiles
N1=CC(=CC=C1)CCCBr

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.